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Compound of Interest

Compound Name: Dimethyl benzoylphosphonate

Cat. No.: B092200 Get Quote

Technical Guide: Dimethyl Benzylphosphonate
Important Note for the Reader: The initial request specified "Dimethyl benzoylphosphonate."

However, extensive searches for this compound yielded no significant publicly available

scientific literature, suggesting it is either an exceptionally rare compound or a potential

misnomer. In contrast, "Dimethyl benzylphosphonate" is a well-documented chemical with

available data. This guide will, therefore, focus on Dimethyl benzylphosphonate, assuming it to

be the intended subject of the query.

This technical guide provides an in-depth overview of Dimethyl benzylphosphonate, catering to

researchers, scientists, and professionals in drug development. The document details its

chemical and physical properties, experimental protocols for its synthesis and analysis, and its

applications, particularly in the context of antimicrobial research.

Chemical and Physical Properties
Dimethyl benzylphosphonate is an organophosphorus compound with the chemical formula

C9H13O3P.[1][2] Its key quantitative properties are summarized in the table below for easy

reference.
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Property Value Source

Molecular Formula C9H13O3P [1][2]

Molar Mass 200.17 g/mol [1][2]

CAS Number 773-47-7 [1][2]

Appearance Colorless to light yellow liquid [1]

Boiling Point 132 °C at 0.3 Torr [1][2]

Density ~1.12 - 1.139 g/cm³ (predicted) [1]

Refractive Index 1.49 [1]

Flash Point 144.4 °C [1]

Vapor Pressure 0.00327 mmHg at 25 °C [1]

Experimental Protocols
This section provides detailed methodologies for the synthesis and analysis of Dimethyl

benzylphosphonate.

Synthesis of Dimethyl Benzylphosphonate via
Michaelis-Arbuzov Reaction
The Michaelis-Arbuzov reaction is a cornerstone for the synthesis of phosphonates.[3][4] A

common method for preparing Dimethyl benzylphosphonate involves the reaction of a benzyl

halide with a trialkyl phosphite.[4] An environmentally friendly approach utilizes benzyl alcohol

and trimethyl phosphite.

Materials:

Benzyl alcohol

Trimethyl phosphite

n-Butyl iodide (n-Bu4NI) catalyst
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Schlenk tube

Nitrogen atmosphere

Heating apparatus

Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) for

reaction monitoring

Silica gel for column chromatography

Solvents for extraction and chromatography (e.g., diethyl ether, hexanes, ethyl acetate)

Procedure:

A neat mixture of benzyl alcohol (1.0 equivalent), trimethyl phosphite (1.5 equivalents), and a

catalytic amount of n-Bu4NI (e.g., 3 mol%) is prepared in a Schlenk tube.

The tube is sealed under a nitrogen atmosphere.

The reaction mixture is heated (e.g., to 125 °C) and stirred.

The progress of the reaction is monitored by TLC or GC-MS.

Upon completion, the reaction mixture is cooled to room temperature.

The crude product is then purified by column chromatography on silica gel using a suitable

eluent system (e.g., a gradient of hexanes and ethyl acetate) to yield pure Dimethyl

benzylphosphonate.[5]

Analytical Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of Dimethyl

benzylphosphonate.

Sample Preparation:
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Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of a deuterated solvent (e.g.,

CDCl3 or DMSO-d6).[6]

Data Acquisition:

¹H NMR: Acquire a standard one-dimensional proton NMR spectrum.

¹³C NMR: Acquire a proton-decoupled carbon spectrum. Due to the low natural abundance of

¹³C, a greater number of scans will be necessary compared to ¹H NMR.

³¹P NMR: Acquire a proton-decoupled phosphorus spectrum. The chemical shift for

benzylphosphonates is typically in a characteristic range.[6]

Data Analysis:

Process the raw data using appropriate software. This includes Fourier transformation,

phase correction, baseline correction, and referencing the spectra.

Analyze the chemical shifts, coupling constants, and integration of the peaks to confirm the

structure of Dimethyl benzylphosphonate.

Mass Spectrometry (MS)

MS is used to determine the molecular weight and fragmentation pattern of the compound.

Sample Preparation:

Prepare a dilute solution of the sample (around 1 mg/mL) in a volatile solvent such as

methanol or acetonitrile.[7]

Data Acquisition:

Introduce the sample into the mass spectrometer. Electrospray ionization (ESI) is a

commonly used technique for this type of compound.[6]

Acquire the mass spectrum over a suitable m/z range.

Data Analysis:
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Identify the molecular ion peak (M⁺) to confirm the molecular weight.

Analyze the fragmentation pattern to gain further structural information.

Applications in Drug Development
Organophosphonates, including benzylphosphonate derivatives, are of significant interest in

medicinal chemistry due to their diverse biological activities.[8]

Antimicrobial Activity
Substituted diethyl benzylphosphonates have demonstrated notable activity against various

bacterial strains, including Escherichia coli.[8] The proposed mechanism of action involves the

induction of oxidative stress within the bacterial cells, which leads to DNA damage and

ultimately cell death.[8][9] Derivatives of benzylphosphonates have been shown to have

potential as antibacterial agents, in some cases exhibiting greater potential than conventional

antibiotics like ciprofloxacin.[10]

Visualizations
The following diagrams illustrate key workflows and proposed mechanisms related to Dimethyl

benzylphosphonate.
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Caption: Synthesis and Purification Workflow for Dimethyl Benzylphosphonate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/pdf/Potential_Research_Applications_of_Diethyl_2_6_dichlorobenzyl_phosphonate_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Potential_Research_Applications_of_Diethyl_2_6_dichlorobenzyl_phosphonate_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Potential_Research_Applications_of_Diethyl_2_6_dichlorobenzyl_phosphonate_A_Technical_Guide.pdf
https://www.researchgate.net/figure/Biologically-active-diethyl-benzylphosphonate-derivatives_fig1_364343824
https://pmc.ncbi.nlm.nih.gov/articles/PMC9612312/
https://www.benchchem.com/product/b092200?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dimethyl Benzylphosphonate
Derivative

Entry into Bacterial Cell

Induction of
Oxidative Stress

DNA Damage

Bacterial Cell Death

Click to download full resolution via product page

Caption: Proposed Antimicrobial Mechanism of Action for Benzylphosphonate Derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b092200?utm_src=pdf-body-img
https://www.benchchem.com/product/b092200?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. rsc.org [rsc.org]

2. The Synthesis and Evaluation of Diethyl Benzylphosphonates as Potential Antimicrobial
Agents [open.icm.edu.pl]

3. benchchem.com [benchchem.com]

4. Frontiers | A Sustainable and Efficient Synthesis of Benzyl Phosphonates Using PEG/KI
Catalytic System [frontiersin.org]

5. rsc.org [rsc.org]

6. benchchem.com [benchchem.com]

7. benchchem.com [benchchem.com]

8. benchchem.com [benchchem.com]

9. researchgate.net [researchgate.net]

10. The Synthesis and Evaluation of Diethyl Benzylphosphonates as Potential Antimicrobial
Agents - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Dimethyl benzoylphosphonate molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092200#dimethyl-benzoylphosphonate-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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